Cas no 1050445-63-0 (1,1,1-Trifluoro-2-(3-nitrophenyl)-2-butanol)

• Product Name: 1,1,1-Trifluoro-2-(3-nitrophenyl)-2-butanol
• CAS No: 1050445-63-0
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• MDL: MFCD16432508
• CID: 5060935
• PubChem ID: 61645091
• Update Time: 2024-11-07

1,1,1-Trifluoro-2-(3-nitrophenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-2-(3-nitrophenyl)-2-butanol
• 1,1,1-trifluoro-2-(3-nitrophenyl)butan-2-ol
• SY266052
• E70172
• CS-0120798
• MFCD16432508
• AKOS010909798
• 1050445-63-0

• MDL： MFCD16432508
• Inchi： 1S/C10H10F3NO3/c1-2-9(15,10(11,12)13)7-4-3-5-8(6-7)14(16)17/h3-6,15H,2H2,1H3
• InChI Key： NQAROGWFJFQXPU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)[N+](=O)[O-])(CC)O)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66